Cas no 2228739-59-9 (1-2-(4,4-dimethylcyclohexyl)ethylcyclopropan-1-ol)

• Product Name: 1-2-(4,4-dimethylcyclohexyl)ethylcyclopropan-1-ol
• CAS No: 2228739-59-9
• MF: C₁₃H₂₄O
• MW: 196.329064369202
• CID: 6183334
• PubChem ID: 165705792
• Update Time: 2025-06-14

1-2-(4,4-dimethylcyclohexyl)ethylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-2-(4,4-dimethylcyclohexyl)ethylcyclopropan-1-ol
• 1-[2-(4,4-dimethylcyclohexyl)ethyl]cyclopropan-1-ol
• 2228739-59-9
• EN300-1774021

• Inchi： 1S/C13H24O/c1-12(2)6-3-11(4-7-12)5-8-13(14)9-10-13/h11,14H,3-10H2,1-2H3
• InChI Key： RKVKKJUXRKENDI-UHFFFAOYSA-N
• SMILES： OC1(CCC2CCC(C)(C)CC2)CC1

Computed Properties

• Exact Mass: 196.182715385g/mol
• Monoisotopic Mass: 196.182715385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-2-(4,4-dimethylcyclohexyl)ethylcyclopropan-1-ol

Comprehensive Overview of 1-2-(4,4-dimethylcyclohexyl)ethylcyclopropan-1-ol (CAS No. 2228739-59-9): Properties, Applications, and Industry Insights

The chemical compound 1-2-(4,4-dimethylcyclohexyl)ethylcyclopropan-1-ol (CAS No. 2228739-59-9) has garnered significant attention in recent years due to its unique structural properties and versatile applications in pharmaceuticals, fragrances, and specialty chemicals. With the increasing demand for sustainable and high-performance ingredients, researchers and industry professionals are actively exploring the potential of this molecule. This article delves into the molecular characteristics, synthesis methods, and emerging trends surrounding 1-2-(4,4-dimethylcyclohexyl)ethylcyclopropan-1-ol, while addressing common queries from search engines and AI-driven platforms.

Structurally, 1-2-(4,4-dimethylcyclohexyl)ethylcyclopropan-1-ol features a cyclopropane ring attached to a hydroxyl group, combined with a 4,4-dimethylcyclohexyl moiety. This configuration imparts remarkable stability and reactivity, making it valuable for chiral synthesis and intermediate production. The presence of the cyclopropan-1-ol group is particularly noteworthy, as it often enhances bioavailability in pharmaceutical applications. Recent studies highlight its role in optimizing drug delivery systems, aligning with the growing trend of green chemistry and bio-based materials.

In the fragrance industry, 1-2-(4,4-dimethylcyclohexyl)ethylcyclopropan-1-ol is prized for its woody and amber-like olfactory profile. Perfumers leverage its long-lasting scent retention to create premium formulations, catering to the rising consumer preference for sustainable luxury fragrances. Searches for "eco-friendly aroma chemicals" and "high-performance fragrance additives" frequently reference this compound, underscoring its commercial relevance. Additionally, its low volatility aligns with regulatory trends favoring safer, non-toxic alternatives in personal care products.

Synthetic routes to produce 1-2-(4,4-dimethylcyclohexyl)ethylcyclopropan-1-ol often involve catalytic hydrogenation or Grignard reactions, with yields optimized through microwave-assisted synthesis—a technique gaining traction in process chemistry. Industry forums frequently discuss "cost-effective synthesis of cyclopropane derivatives," reflecting the demand for scalable production methods. Furthermore, computational chemistry tools are being employed to predict its interactions in complex matrices, a topic trending in AI-driven drug discovery circles.

From an environmental standpoint, 1-2-(4,4-dimethylcyclohexyl)ethylcyclopropan-1-ol exhibits favorable biodegradability metrics, making it a candidate for green solvent formulations. This aligns with global initiatives like the EU Chemical Strategy for Sustainability, where users often search for "alternatives to hazardous solvents." Its thermal stability also positions it as a potential additive in high-performance polymers, addressing queries related to "heat-resistant biomaterials."

Ongoing research explores the compound’s utility in catalysis and asymmetric synthesis, with particular interest in its role as a ligand or co-catalyst. Patent databases reveal a surge in filings involving cyclopropan-1-ol derivatives, signaling robust R&D activity. As the scientific community prioritizes molecular diversity for drug development, CAS No. 2228739-59-9 continues to be a focal point in peer-reviewed journals and conferences.

In conclusion, 1-2-(4,4-dimethylcyclohexyl)ethylcyclopropan-1-ol represents a compelling case study at the intersection of innovation and sustainability. Its multifaceted applications—from precision medicine to circular economy initiatives—demonstrate its adaptability to modern industrial challenges. By addressing frequently searched terms like "cyclopropane alcohol uses" and "safe fragrance chemicals," this overview bridges technical expertise with real-world demand, offering actionable insights for stakeholders across sectors.